Propanedinitrile, (5-oxo-1,5-diphenylpentylidene)-

• CAS No.: 62329-00-4
• Molecular Formula: C20H16N2O
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 2-(5-oxo-1,5-diphenylpentylidene)propanedinitrile
• InChI: InChI=1S/C20H16N2O/c21-14-18(15-22)19(16-8-3-1-4-9-16)12-7-13-20(23)17-10-5-2-6-11-17/h1-6,8-11H,7,12-13H2
• InChI Key: NTJDLNPXXAHAHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C(C#N)C#N)CCCC(=O)C2=CC=CC=C2

Description

Propanedinitrile, (5-oxo-1,5-diphenylpentylidene)- is a chemical compound known for its unique structure and properties It is a derivative of propanedinitrile, characterized by the presence of a 5-oxo-1,5-diphenylpentylidene group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propanedinitrile, (5-oxo-1,5-diphenylpentylidene)- typically involves the reaction of propanedinitrile with appropriate reagents to introduce the 5-oxo-1,5-diphenylpentylidene group. The reaction conditions may vary depending on the desired yield and purity of the product. Common reagents used in the synthesis include aldehydes or ketones, which react with propanedinitrile under controlled conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

Propanedinitrile, (5-oxo-1,5-diphenylpentylidene)- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different derivatives with altered properties.

Substitution: The compound can undergo substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and reaction time, are optimized to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different carbonyl compounds, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with varying functional groups.

Scientific Research Applications

Propanedinitrile, (5-oxo-1,5-diphenylpentylidene)- has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Propanedinitrile, (5-oxo-1,5-diphenylpentylidene)- involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Malononitrile: A simpler derivative of propanedinitrile with two cyano groups.

Benzylidenemalononitrile: Contains a benzylidene group attached to malononitrile.

Phenylpropanedinitrile: A derivative with a phenyl group attached to propanedinitrile.

Uniqueness

Propanedinitrile, (5-oxo-1,5-diphenylpentylidene)- is unique due to the presence of the 5-oxo-1,5-diphenylpentylidene group, which imparts specific chemical and physical properties. This uniqueness makes it valuable for certain applications where other similar compounds may not be suitable.